![molecular formula C9H10ClN3 B8292072 2-(Chloromethyl)-5,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine](/img/structure/B8292072.png)
2-(Chloromethyl)-5,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
Cat. No. B8292072
M. Wt: 195.65 g/mol
InChI Key: GIOBOGCAEXGEOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08765760B2
Procedure details
A suspension of 1-amino-3,6-dimethylpyridin-2(1H)-iminium-2,4,6-trimethylbenzenesulfonate (crude product from the previous step, 8.2 mmol), methyl 2-chloroacetate (1.78 g, 16.4 mmol) and potassium carbonate (2.26 g, 16.4 mmol) in EtOH (30 mL) was stirred at 80° C. for 16 h. After cooled to room temperature, the reaction mixture was concentrated and the residue was purified by silica gel column chromatography (eluting with 20% v/v EtOAc in PE) to give the title compound (920 mg, yield 36%, 2 steps). ESI MS: m/z 196, 198 [M+H]+. 1H NMR (400 MHz, CDCl3): δ 7.24 (d, J=7.2 Hz, 1H), 6.77 (d, J=7.2 Hz, 1H), 4.85 (s, 2H), 2.74 (s, 3H), 2.62 (s, 3H).
Name
1-amino-3,6-dimethylpyridin-2(1H)-iminium 2,4,6-trimethylbenzenesulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][N:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[C:4]([CH3:9])[C:3]1=[NH2+:10].CC1C=C(C)C=C(C)C=1S([O-])(=O)=O.[Cl:24][CH2:25][C:26](OC)=O.C(=O)([O-])[O-].[K+].[K+]>CCO>[Cl:24][CH2:25][C:26]1[N:10]=[C:3]2[C:4]([CH3:9])=[CH:5][CH:6]=[C:7]([CH3:8])[N:2]2[N:1]=1 |f:0.1,3.4.5|
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Inputs
Step One
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Name
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1-amino-3,6-dimethylpyridin-2(1H)-iminium 2,4,6-trimethylbenzenesulfonate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NN1C(C(=CC=C1C)C)=[NH2+].CC1=C(C(=CC(=C1)C)C)S(=O)(=O)[O-]
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Name
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Quantity
|
1.78 g
|
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Type
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reactant
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Smiles
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ClCC(=O)OC
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Name
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|
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Quantity
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2.26 g
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 80° C. for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by silica gel column chromatography (
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WASH
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Type
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WASH
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Details
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eluting with 20% v/v EtOAc in PE)
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
|
ClCC1=NN2C(C(=CC=C2C)C)=N1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 920 mg | |
| YIELD: PERCENTYIELD | 36% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
